Cas no 89517-55-5 (5-Decanone, 4,4,9-trimethyl-6-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 5-Decanone, 4,4,9-trimethyl-6-(1H-1,2,4-triazol-1-yl)-
• CAS No: 89517-55-5
• MF: C₁₅H₂₇N₃O
• MW: 265.3943836689
• CID: 597988
• PubChem ID: 71324717
• Update Time: 2025-04-19

5-Decanone, 4,4,9-trimethyl-6-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-Decanone, 4,4,9-trimethyl-6-(1H-1,2,4-triazol-1-yl)-
• 4,4,9-trimethyl-6-(1,2,4-triazol-1-yl)decan-5-one
• 89517-55-5
• 4,4,9-Trimethyl-6-(1H-1,2,4-triazol-1-yl)decan-5-one
• DTXSID80754155

• Inchi： 1S/C15H27N3O/c1-6-9-15(4,5)14(19)13(8-7-12(2)3)18-11-16-10-17-18/h10-13H,6-9H2,1-5H3
• InChI Key： HEEXIJBTEDJOLG-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(C)C)N1C=NC=N1)C(C)(C)CCC

Computed Properties

• Exact Mass: 265.215412493g/mol
• Monoisotopic Mass: 265.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.8Ų